Cas no 14055-51-7 ( )
structure
Product Name:
CAS No:14055-51-7
MF:C15H5F9O3
MW:404.184036016464
CID:903137
PubChem ID:297561
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- ethyl 2,3,5,6-tetrafluoro-4-(2,3,4,5,6-pentafluorophenoxy)benzoate
- 4-Carbethoxy-nonafluorodiphenyl-ether
- 4-Carboaethoxynonafluordiphenylaether
- AC1L6RSY
- NSC168744
- NSC-168744
- DTXSID60305003
- 14055-51-7
- ethyl-2,3,5,6-tetrafluoro-4-(2,3,4,5,6-pentafluorophenoxy)benzoate
-
-
- Inchi: 1S/C15H5F9O3/c1-2-26-15(25)3-4(16)9(21)13(10(22)5(3)17)27-14-11(23)7(19)6(18)8(20)12(14)24/h2H2,1H3
- InChI Key: PDJMXCGXMJPPQN-UHFFFAOYSA-N
- SMILES: FC1C(=C(C(=O)OCC)C(=C(C=1OC1C(=C(C(=C(C=1F)F)F)F)F)F)F)F
Computed Properties
- Exact Mass: 404.00945
- Monoisotopic Mass: 404.00949748g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 495
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
- LogP: 4.90750
Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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